Cas no 2072073-10-8 (5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde)

5-Chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde is a heterocyclic compound featuring a pyrazolo[4,3-b]pyridine core substituted with a chloro group at the 5-position and a tetrahydropyranyl (oxan-2-yl) group at the 1-position. The 3-carbaldehyde functionality enhances its reactivity, making it a versatile intermediate in organic synthesis, particularly for the construction of more complex heterocyclic systems. Its structural features are advantageous in medicinal chemistry, where it may serve as a precursor for biologically active molecules. The compound's stability and defined reactivity profile facilitate its use in selective transformations, such as nucleophilic additions or condensation reactions, under controlled conditions.
5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde structure
2072073-10-8 structure
Product Name:5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde
CAS No:2072073-10-8
MF:C12H12ClN3O2
MW:265.695581436157
CID:5105233
Update Time:2026-03-03

5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde
    • Inchi: 1S/C12H12ClN3O2/c13-10-5-4-9-12(14-10)8(7-17)15-16(9)11-3-1-2-6-18-11/h4-5,7,11H,1-3,6H2
    • InChI Key: LNGQKGNKRKEAKW-UHFFFAOYSA-N
    • SMILES: C12C(C=O)=NN(C3CCCCO3)C1=CC=C(Cl)N=2

5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde Pricemore >>

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Additional information on 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde

5-Chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde (CAS No. 2072073-10-8): A Comprehensive Overview

5-Chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde (CAS No. 2072073-10-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

Chemical Structure and Properties

5-Chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde is a complex organic molecule with a molecular formula of C16H16ClN3O and a molecular weight of 309.78 g/mol. The core structure of this compound features a pyrazolo[4,3-b]pyridine scaffold, which is a well-known heterocyclic system with diverse biological activities. The presence of a chloro substituent at the 5-position and an oxan-2-yl group at the 1-position imparts unique chemical and biological properties to the molecule.

The compound exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various biochemical assays and in vitro studies. Its stability under physiological conditions has also been confirmed through extensive stability testing, ensuring its reliability in experimental settings.

Synthesis Methods

The synthesis of 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde has been reported in several research articles, highlighting different approaches to achieve high yields and purity. One of the most common methods involves the condensation of 5-chloro-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde with 2-amino-tetrahydro-pyran in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields the desired product with high selectivity.

Another approach involves the sequential functionalization of a pyrazolo[4,3-b]pyridine core through multi-step reactions. This method allows for greater flexibility in introducing various substituents at different positions, enabling the synthesis of structurally diverse analogs for further biological evaluation.

Biological Activities

5-Chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde has been extensively studied for its potential therapeutic applications. Recent research has shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and signaling pathways involved in disease processes.

In particular, studies have demonstrated that 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde possesses potent anti-inflammatory properties. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, this compound has also shown potential as an anticancer agent. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, it has demonstrated selective cytotoxicity towards cancer cells while sparing normal cells, suggesting its potential for targeted therapy.

Clinical Trials and Future Prospects

The promising preclinical results have led to increased interest in advancing 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde into clinical trials. Several phase I trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

The future prospects for this compound are bright. Ongoing research aims to optimize its pharmacokinetic properties and explore its potential in combination therapies with other drugs. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches.

Conclusion

In conclusion, 5-chloro-1-(oxan-2-yl)-1H-pyrazolo[4,3-b]pyridine-3-carbaldehyde (CAS No. 2072073-10-8) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more data from clinical trials become available, it is expected that this compound will play a significant role in advancing our understanding of disease mechanisms and improving patient outcomes.

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